Cas no 1807190-69-7 (4-Bromo-3-fluoro-5-(fluoromethoxy)phenol)

• Product Name: 4-Bromo-3-fluoro-5-(fluoromethoxy)phenol
• CAS No: 1807190-69-7
• MF: C₇H₅BrF₂O₂
• MW: 239.014208555222
• CID: 4971887
• Update Time: 2025-07-02

4-Bromo-3-fluoro-5-(fluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoro-5-(fluoromethoxy)phenol

• Inchi： 1S/C7H5BrF2O2/c8-7-5(10)1-4(11)2-6(7)12-3-9/h1-2,11H,3H2
• InChI Key： ZEXOCNCURFJYHH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OCF)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Additional information on 4-Bromo-3-fluoro-5-(fluoromethoxy)phenol

Introduction to 4-Bromo-3-fluoro-5-(fluoromethoxy)phenol (CAS No. 1807190-69-7)

4-Bromo-3-fluoro-5-(fluoromethoxy)phenol, identified by its Chemical Abstracts Service (CAS) number 1807190-69-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of aryl halides, characterized by the presence of halogen atoms (in this case, bromine and fluorine) attached to a benzene ring. The structural features of 4-bromo-3-fluoro-5-(fluoromethoxy)phenol make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways.

The molecular structure of this compound consists of a benzene ring substituted with a bromine atom at the 4-position, a fluorine atom at the 3-position, and a fluoromethoxy group at the 5-position. This unique arrangement of substituents imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity and biological activity. The presence of multiple halogen atoms enhances its utility as a building block in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in drug discovery and development.

In recent years, 4-bromo-3-fluoro-5-(fluoromethoxy)phenol has been explored in several cutting-edge research areas within pharmaceutical chemistry. One notable application is in the design of kinase inhibitors, which are small molecules that target kinases—enzymes essential for cell signaling and regulation. Kinase inhibitors have become a cornerstone in the treatment of various cancers and inflammatory diseases. The halogenated aromatic system of 4-bromo-3-fluoro-5-(fluoromethoxy)phenol provides an ideal scaffold for modulating kinase activity through precise interactions with key amino acid residues in the enzyme's active site.

Moreover, this compound has been investigated for its potential in developing antiviral agents. The structural motifs present in 4-bromo-3-fluoro-5-(fluoromethoxy)phenol exhibit similar characteristics to known antiviral compounds that interfere with viral replication cycles. Researchers have hypothesized that by leveraging its halogen-rich structure, new analogs with enhanced antiviral efficacy could be synthesized. Preliminary studies suggest that derivatives of this compound may inhibit viral proteases or integrases, thereby blocking viral propagation within host cells.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms introduce metabolic stability and binding affinity improvements when incorporated into drug molecules. In 4-bromo-3-fluoro-5-(fluoromethoxy)phenol, the fluorine atoms at the 3-position and 5-position contribute to these desirable properties. The electron-withdrawing nature of fluorine enhances the reactivity of adjacent functional groups, facilitating further derivatization and optimization. This makes it an attractive candidate for generating libraries of compounds for high-throughput screening (HTS).

Recent advances in computational chemistry have further accelerated the exploration of 4-bromo-3-fluoro-5-(fluoromethoxy)phenol as a pharmacophore. Molecular modeling studies have identified potential binding pockets in target proteins where this compound could dock effectively. By integrating experimental data with computational predictions, researchers can rapidly design analogs with improved pharmacokinetic profiles and reduced off-target effects. This interdisciplinary approach is particularly valuable in modern drug discovery pipelines.

The synthesis of 4-bromo-3-fluoro-5-(fluoromethoxy)phenol itself presents an interesting challenge due to the need for precise regioselectivity in introducing bromine and fluorine substituents onto the benzene ring. Traditional synthetic routes often involve multi-step processes involving halogenation and methylation reactions. However, recent methodologies employing transition-metal catalysis have streamlined these processes, allowing for more efficient production scales.

In conclusion, 4-bromo-3-fluoro-5-(fluoromethoxy)phenol (CAS No. 1807190-69-7) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features make it highly versatile for medicinal chemistry applications, particularly in kinase inhibition and antiviral drug design. As research continues to uncover new biological targets and synthetic strategies, compounds like 4-bromo-3-fluoro-5-(fluoromethoxy)phenol will undoubtedly play a pivotal role in shaping future therapeutic interventions.